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Compound of Interest

Compound Name: 7-Prenyloxyaromadendrin

Cat. No.: B7765725

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of the chemical properties, biological
activities, and associated mechanisms of the flavonoid 7-Prenyloxyaromadendrin.

Chemical Structure and Properties

7-Prenyloxyaromadendrin, a naturally occurring flavonoid, is characterized by a
dihydroflavonol core structure with a prenyloxy substitution at the 7-position. Its systematic
IUPAC name is (2R,3R)-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-(3-methylbut-2-enoxy)-2,3-
dihydrochromen-4-one[1].

The structural and physicochemical properties of 7-Prenyloxyaromadendrin are summarized
in the table below, providing essential data for experimental design and computational
modeling.
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Property Value Reference
Molecular Formula C20H2006 [1]
Molecular Weight 356.37 g/mol [1]

(2R,3R)-3,5-dihydroxy-2-(4-
hydroxyphenyl)-7-(3-

IUPAC Name Y yphenyl)-7-( [1]
methylbut-2-enoxy)-2,3-

dihydrochromen-4-one

CC(=CCOC1=CC(=C2C(=C1)
OC--INVALID-LINK--

SMILES [1]
O">C@HC3=CC=C(C=C3)0)
0)C
Topological Polar Surface Area  96.2 A2 [1]
XLogP3 3.2
Hydrogen Bond Donors 3 [1]
Hydrogen Bond Acceptors 6 [1]

Biological Activities and Therapeutic Potential

7-Prenyloxyaromadendrin, isolated from species such as Pterocaulon alopecuroides, has
demonstrated a range of biological activities, highlighting its potential for therapeutic
applications.

Anticancer Activity

7-Prenyloxyaromadendrin has shown notable antiproliferative effects against various cancer
cell lines. This activity is a significant area of interest for its potential development as an
anticancer agent.

Anti-inflammatory Activity

Research on the parent compound, aromadendrin, suggests that 7-Prenyloxyaromadendrin
likely possesses anti-inflammatory properties. Aromadendrin has been shown to reduce the
production of key inflammatory mediators such as nitric oxide (NO) and prostaglandin E2

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11914357/
https://www.benchchem.com/product/b7765725?utm_src=pdf-body
https://www.benchchem.com/product/b7765725?utm_src=pdf-body
https://www.benchchem.com/product/b7765725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(PGEZ2) in lipopolysaccharide (LPS)-stimulated macrophage cells. This effect is attributed to the
modulation of critical inflammatory signaling pathways.

Antimicrobial Activity

Flavonoids, as a class of compounds, are recognized for their antimicrobial properties. Studies
on flavonoids isolated from Pterocaulon alopecuroides have demonstrated activity against
Gram-positive bacteria. This suggests that 7-Prenyloxyaromadendrin may also contribute to
the antimicrobial profile of extracts from this plant.

Mechanism of Action and Signaling Pathways

The biological effects of 7-Prenyloxyaromadendrin and its structural analogs are mediated
through the modulation of several key intracellular signaling pathways. The parent compound,
aromadendrin, has been studied more extensively, and its mechanisms provide a strong
indication of the pathways likely affected by 7-Prenyloxyaromadendrin.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical regulator of cellular
processes, including inflammation and proliferation. Aromadendrin has been shown to
influence the phosphorylation of MAPK family members, including JNK, ERK, and p38, in
response to inflammatory stimuli.
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Caption: Modulation of the MAPK signaling pathway by aromadendrin.
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NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a pivotal mediator of the inflammatory
response. Aromadendrin can inhibit the activation of NF-kB, thereby suppressing the

expression of pro-inflammatory genes.
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Caption: Inhibition of the NF-kB signaling pathway by aromadendrin.

PI3K/Akt/mTOR Signaling Pathway
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The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (NTOR) pathway
is crucial for cell growth, proliferation, and survival. The modulation of this pathway by
aromadendrin derivatives contributes to their antiproliferative effects.
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Caption: Modulation of the PI3K/Akt/mTOR signaling pathway.

Experimental Protocols

The following sections outline generalized experimental methodologies for the isolation and
biological evaluation of 7-Prenyloxyaromadendrin. These protocols are intended as a guide
and may require optimization based on specific experimental conditions.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7765725?utm_src=pdf-body-img
https://www.benchchem.com/product/b7765725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolation and Purification

The following workflow outlines the general procedure for isolating 7-Prenyloxyaromadendrin
from plant material, such as Pterocaulon alopecuroides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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